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Compound of Interest

Compound Name: TA-01

Cat. No.: B611111

Introduction

TA-01 is a potent small molecule inhibitor of Casein Kinase 1 (CK1) and p38 Mitogen-Activated
Protein Kinase (MAPK)[1]. With IC50 values of 6.4 nM for CK1g, 6.8 nM for CK19, and 6.7 nM
for p38 MAPK, TA-01 presents a valuable chemical tool for interrogating cellular signaling
pathways and a promising starting point for the development of novel therapeutics[1]. High-
throughput screening (HTS) methodologies are essential for the efficient discovery and
characterization of kinase inhibitors. This document provides detailed application notes and
protocols for the use of TA-01 in HTS campaigns targeting CK1 and p38 MAPK.

Target Overview: CK1 and p38 MAPK Signaling
Pathways

Casein Kinase 1 (CK1)

The CK1 family of serine/threonine kinases plays a crucial role in regulating a multitude of
cellular processes, including Wnt and Hedgehog signaling pathways, circadian rhythms, DNA
repair, and the nucleo-cytoplasmic shuttling of transcription factors[1][2][3]. Dysregulation of

CK1 activity has been implicated in various diseases, including cancer and neurodegenerative
disorders.

p38 Mitogen-Activated Protein Kinase (MAPK)
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The p38 MAPK pathway is a key signaling cascade that responds to a variety of extracellular
stimuli, including environmental stresses and inflammatory cytokines[4][5][6]. Activation of p38
MAPK is involved in the regulation of apoptosis, cell differentiation, and the production of pro-
inflammatory cytokines[4][6]. Consequently, inhibitors of p38 MAPK are of significant interest
for the treatment of inflammatory diseases and cancer.

Signaling Pathway Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/Casein_kinase_1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5837819/
https://www.creative-enzymes.com/resource/ck1-casein-kinase-1_112.html
https://www.creative-diagnostics.com/P38-Signaling-Pathway.htm
https://pubmed.ncbi.nlm.nih.gov/20626350/
https://www.assaygenie.com/blog/p38-mapk-signaling-review/
https://www.benchchem.com/product/b611111#ta-01-in-high-throughput-screening
https://www.benchchem.com/product/b611111#ta-01-in-high-throughput-screening
https://www.benchchem.com/product/b611111#ta-01-in-high-throughput-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

